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Compound of Interest

Compound Name: MRS2179 tetrasodium hydrate

Cat. No.: B15073607 Get Quote

Proper disposal of laboratory chemicals is a critical component of ensuring a safe research

environment and maintaining environmental compliance. This guide provides detailed

procedural information for the proper disposal of MRS2179 tetrasodium hydrate, a

competitive P2Y1 receptor antagonist.

Researchers, scientists, and drug development professionals must adhere to both general best

practices and institution-specific guidelines for chemical waste management. The following

procedures are based on established safety protocols for laboratory chemical waste.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant

gloves. Handle the chemical in a well-ventilated area, such as a fume hood, to avoid inhalation

of any dust or aerosols.

Step-by-Step Disposal Procedure for MRS2179
Tetrasodium Hydrate
The disposal of MRS2179 tetrasodium hydrate, like most research chemicals, should be

treated as hazardous waste unless explicitly determined otherwise by your institution's

Environmental Health and Safety (EHS) department.

Step 1: Waste Identification and Classification
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Treat as Hazardous Waste: Unless you have explicit information to the contrary from a

Safety Data Sheet (SDS) or your institution's EHS office, MRS2179 tetrasodium hydrate
should be managed as a hazardous chemical waste.[1][2]

Consult the Safety Data Sheet (SDS): If available, the SDS for the specific product you are

using is the primary source of information for disposal. Section 13 of the SDS will provide

specific disposal considerations.

Waste Determination: The waste generator is responsible for properly characterizing all

waste materials.[3][4] This involves identifying its hazardous characteristics (e.g., ignitability,

corrosivity, reactivity, toxicity). While one safety data sheet for a related product suggests it is

not classified as a hazardous substance, this should be verified for the specific material in

use.[5]

Step 2: Segregation and Collection

Dedicated Waste Container: Collect waste MRS2179 tetrasodium hydrate (both solid and

any solutions) in a dedicated, compatible container.[6][7] The original container is often the

best choice for waste accumulation.[1]

Avoid Mixing Wastes: Do not mix MRS2179 tetrasodium hydrate waste with other waste

streams, such as solvents, acids, or bases, to prevent unintended chemical reactions.[8]

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "MRS2179 tetrasodium hydrate," and the approximate quantity.[6][7] Do

not use abbreviations or chemical formulas.[7]

Step 3: Storage of Chemical Waste

Satellite Accumulation Area (SAA): Store the sealed waste container in a designated SAA

within your laboratory.[2] This area should be at or near the point of generation and under the

control of laboratory personnel.[9]

Secondary Containment: It is best practice to place the primary waste container inside a

larger, chemically resistant secondary container to contain any potential leaks or spills.[6]
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Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except

when adding waste.[1][6]

Step 4: Arranging for Disposal

Contact EHS: Follow your institution's specific procedures for requesting a hazardous waste

pickup from the EHS department or an equivalent safety office.[2] This typically involves

submitting an online or paper form.[7][10]

Do Not Dispose in Regular Trash or Drains: Under no circumstances should MRS2179
tetrasodium hydrate be disposed of in the regular trash or poured down the sink.[1][4] This

is prohibited by regulations like the Resource Conservation and Recovery Act (RCRA).[9]

Step 5: Decontamination and Empty Container Disposal

Triple Rinsing: To dispose of an "empty" container that held MRS2179 tetrasodium hydrate,

you must triple-rinse it with a suitable solvent (water is appropriate, as the compound is

water-soluble).[6]

Collect Rinsate: The rinsate from this cleaning process must be collected and disposed of as

hazardous waste along with the chemical itself.[6][8]

Final Disposal of Container: Once triple-rinsed, deface or remove all labels from the empty

container.[1] It can then typically be disposed of as regular laboratory glassware or plastic

waste.

Summary of Key Information
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Parameter Information Source

Chemical Name MRS2179 tetrasodium hydrate [11]

Synonym

2'-Deoxy-N6-methyladenosine

3',5'-bisphosphate tetrasodium

salt

[12]

CAS Number
1454889-37-2 (for tetrasodium

salt)
[12]

Chemical Class P2Y1 Receptor Antagonist [11]

Solubility Soluble in water (up to 50 mM)

Primary Disposal Route

Collection as hazardous

chemical waste via institutional

EHS.

[1][2]

Prohibited Disposal
Do not dispose of in regular

trash or down the drain.
[1][4][9]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of MRS2179 tetrasodium hydrate.
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Caption: Workflow for the safe disposal of MRS2179 tetrasodium hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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